Cas no 132201-33-3 (N-Benzoyl-(2R,3S)-3-phenylisoserine)

• Product Name: N-Benzoyl-(2R,3S)-3-phenylisoserine
• CAS No: 132201-33-3
• Molecular Formula: C₁₆H₁₅NO₄
• Molecular Weight: 285.2946
• MDL: MFCD00274633
• CID: 64176
• PubChem ID: 24868119

N-Benzoyl-(2R,3S)-3-phenylisoserine Properties

Names and Identifiers

• (2R,3S)-3-Benzamido-2-hydroxy-3-phenylpropanoic acid
• (2R,3S)-N-Benzoyl-3-phenyl Isoserine
• N-Benzoyl-(2R,3S)-3-Phenylisoserine
• (2R,3S)-3-Benzoylamino-2-hydroxy-3-phenylpropionic acid
• TAXOL(R) SIDE CHAIN
• Taxol side chain alcohol
• TAXOL SIDE CHAIN ACID(SH)
• SIDE CHAINS OF PACLITAXEL--4
• (2R,3S)-3-Benzoylamino-2-Hydro
• (2R,3S)-N-Benzoylphenylisoserine
• N-benzoyl-(3S,2R)-3-phenylisoserine
• (2R,3S)-N-Benzoyl-3-phenylisoserine
• N-Benzoyl-3-phenylisoserine, (2R,3S)-
• D998Q2WJCM
• N-BENZOYL-(2R,3S)-3-AMINO-2-HYDROXY-3-PHENYL-PROPIONIC ACID
• Benzenepropanoic acid, beta-(benzoylamino)-alpha-hydroxy-, (alphaR,betaS)-
• taxol side chain
• Jsp001945
• Paclitaxel Side Chain Impurity 1
• N-BENZOYL-(2R,3S)-3-PHENYLISOSERINE
• AS-13810
• BENZENEPROPANOIC ACID, .BETA.-(BENZOYLAMINO)-.ALPHA.-HYDROXY-, (.ALPHA.R,.BETA.S)-
• CHEMBL134943
• BP-22968
• (2R,3S)-rel-3-Benzamido-2-hydroxy-3-phenylpropanoicacid
• (2R,3S)-3-(benzamido)-2-hydroxy-3-phenylpropanoic acid
• MFCD00274633
• BCP22946
• (2R,3S)-3-(Benzoylamino)-2-hydroxy-3-phenylpropionic acid; (2R,3S)-N-Benzoyl-3-phenylisoserine; N-Benzoyl-(2R,3S)-3-phenylisoserine; Benzenepropanoic acid, beta-(benzoylamino)-alpha-hydroxy-, (alphaR,betaS)-; Benzenepropanoic acid, beta-(benzoylamino)-alpha-hydroxy-, [R-(R*,S*)]-; Taxol side chain acid
• HYJVYOWKYPNSTK-UONOGXRCSA-N
• AC-9033
• 132201-33-3
• DTXSID10157433
• UNII-D998Q2WJCM
• BCP9000974
• (2R,3S)-3-(Benzoylamino)-2-hydroxy-3-phenylpropanoic Acid ((2R,3S)-N-Benzoyl-3-phenylisoserine)
• CCG-267321
• s9395
• HY-N2380
• N-Benzoyl-(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid
• AMY16032
• N-Benzoyl-(2R,3S,)-3-phenylisoserine
• F14253
• Q27276267
• N-Benzoyl-(2R,3S)-3-phenylisoserine, 98%
• (2R,3S)-rel-3-Benzamido-2-hydroxy-3-phenylpropanoic acid
• (2R,3S)-3-Benzoylamino-2-hydroxy-3-phenyl-propionic acid
• J-006139
• CS-0022559
• N-benzoyl-(2R,3S)-3-phenyl-isoserine
• AKOS015917754
• 188003-77-2
• BCP0726000152
• SCHEMBL6277
• N-Benzoyl-(2R，3S)-3-phenylisoserine，taxol side chain
• (2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoic acid
• DB-002312
• (2R,3S)-3-BENZOYLAMINO-2-HYDROXY-3-PHENYLPROPIONIC ACID
• A12012
• N-Benzoyl-(2R,3S)-3-phenylisoserine
• (2R,3S)-2-HYDROXY-3-PHENYL-3-(PHENYLFORMAMIDO)PROPANOIC ACID
• DTXCID0079924

• MDL： MFCD00274633
• InChIKey： HYJVYOWKYPNSTK-UONOGXRCSA-N
• Inchi： 1S/C16H15NO4/c18-14(16(20)21)13(11-7-3-1-4-8-11)17-15(19)12-9-5-2-6-10-12/h1-10,13-14,18H,(H,17,19)(H,20,21)/t13-,14+/m0/s1
• SMILES： O([H])[C@@]([H])(C(=O)O[H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 285.10000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 285.10010796 g/mol
• Heavy Atom Count: 21
• Complexity: 359
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 86.6
• Molecular Weight: 285.29

Experimental Properties

• LogP: 1.99410
• PSA: 86.63000
• Refractive Index: 1.625
• Boiling Point: 580.7°C at 760 mmHg
• Melting Point: 169-172 °C (lit.)
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 305.0±30.1 °C
• Color/Form: Powder
• Specific Rotation: -35 ~ -41° (c = 1.0 in ethanol)
• Optical Activity: [α]20/D −40°, c = 1.0 in ethanol
• Density: 1.3±0.1 g/cm3